Cas no 1533867-24-1 (2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine)

• Product Name: 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine
• CAS No: 1533867-24-1
• MF: C₁₀H₅Cl₂N₃O₂S
• MW: 302.136598348618
• MDL: MFCD24751506
• CID: 4604440
• PubChem ID: 79632332
• Update Time: 2025-08-05

2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-[(4-nitrophenyl)sulfanyl]pyrimidine
• 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine

• MDL： MFCD24751506
• Inchi： 1S/C10H5Cl2N3O2S/c11-8-5-13-10(12)14-9(8)18-7-3-1-6(2-4-7)15(16)17/h1-5H
• InChI Key： CIDYHWHDLYGDDB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Cl)C(SC2=CC=C([N+]([O-])=O)C=C2)=N1

Additional information on 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine

Introduction to 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine (CAS No. 1533867-24-1)

2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1533867-24-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic sulfonamide derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound’s molecular structure, featuring a pyrimidine core substituted with chlorine atoms at the 2- and 5-positions and a 4-nitrophenylsulfanyl group at the 4-position, contributes to its unique reactivity and biological profile.

The pyrimidine scaffold is a cornerstone in drug design, frequently employed in the development of nucleoside analogs, antiviral agents, and anticancer drugs. The presence of chlorine atoms at the 2- and 5-positions enhances the electrophilicity of the pyrimidine ring, making it susceptible to nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where it allows for further functionalization to produce more complex derivatives. Additionally, the 4-nitrophenylsulfanyl moiety introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine as a lead compound for drug discovery. Studies have demonstrated that structural modifications around the pyrimidine ring can significantly alter binding affinity and selectivity towards specific enzymes or receptors. For instance, computational screening has identified derivatives of this compound that exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. These findings underscore the importance of 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine as a scaffold for developing novel therapeutic agents.

In parallel, experimental investigations have explored the pharmacological properties of 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine and its analogs. One notable area of research has focused on its antimicrobial activity. Preliminary studies have shown that certain derivatives possess promising efficacy against Gram-positive bacteria and fungi. The mechanism of action likely involves interference with essential bacterial enzymes or metabolic pathways, disrupting cellular functions. Such findings are particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine (CAS No. 1533867-24-1) involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include chlorination of a pyrimidine precursor, nitration of a phenyl group, and sulfanylation to introduce the sulfur atom from thiol derivatives. Advances in green chemistry have led to the development of more sustainable synthetic routes, minimizing waste generation and reducing reliance on hazardous reagents. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

The role of 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine in agrochemical research is also noteworthy. Pyrimidine-based compounds are widely used as herbicides and fungicides due to their ability to inhibit key enzymatic processes in plants and fungi. Derivatives of this compound have shown potential as selective herbicides, targeting specific weed species without harming crops. Such applications are crucial for improving agricultural productivity while minimizing environmental impact.

Future directions in research on 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine (CAS No. 1533867-24-1) include exploring its role in photodynamic therapy (PDT). The nitro group present in the molecule can be activated by light exposure to generate reactive oxygen species (ROS), which can selectively damage cancer cells. Combining PDT with other therapeutic modalities such as chemotherapy or immunotherapy may offer synergistic benefits in cancer treatment regimens.

Moreover, the development of novel analytical techniques has enhanced our ability to study 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine’s interactions with biological targets at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into molecular structures and binding mechanisms. These structural insights are invaluable for rational drug design, enabling chemists to optimize lead compounds into potent therapeutic agents.

The economic impact of compounds like 2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine cannot be overstated. Pharmaceutical companies invest heavily in research and development (R&D) to discover new drugs based on such scaffolds. The success of these investments not only translates into life-saving treatments but also drives innovation across multiple scientific disciplines. Collaborative efforts between academia and industry are essential for accelerating the translation of laboratory discoveries into market-ready drugs.

In conclusion,2,5-dichloro-4-(4-nitrophenyl)sulfanylpyrimidine (CAS No. 1533867-24-1) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications ranging from oncology to antimicrobial treatments. Continued research into this compound will undoubtedly yield further insights into its pharmacological properties and expand its utility across multiple domains.